![molecular formula C10H6BrF3O2 B2768563 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran CAS No. 1394319-52-8](/img/structure/B2768563.png)
5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran
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Overview
Description
5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran is a benzofuran derivative . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives, including 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran, often involves the use of fluorine or trifluoromethyl groups . For example, 4-Bromo-7-methoxy-2-(trifluoromethyl)benzofuran was synthesized by the reaction of (o-hydroxybenzyl)triphenylphosphonium bromide with trifluoroacetic anhydride and base under reflux .Molecular Structure Analysis
The molecular structure of 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran includes a benzofuran ring, a bromine atom, a methoxy group, and a trifluoromethyl group . The molecular formula is C10H6BrF3O2 and the molecular weight is 295.055 .Chemical Reactions Analysis
Benzofuran derivatives, including 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran, can undergo various chemical reactions. For instance, benzofuran rings can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran include its molecular formula (C10H6BrF3O2), molecular weight (295.055), and its structure which includes a benzofuran ring, a bromine atom, a methoxy group, and a trifluoromethyl group .Scientific Research Applications
Anticancer Properties
Benzofuran derivatives, including 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran, have demonstrated significant anticancer effects. For instance, compound 36 (Fig. 8) exhibited substantial cell growth inhibition across various cancer cell lines, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . Researchers are exploring its potential as a lead compound for targeted cancer therapies.
Anti-Hepatitis C Virus Activity
A novel macrocyclic benzofuran compound was discovered to possess anti-hepatitis C virus (HCV) activity. This finding suggests its potential as an effective therapeutic drug for HCV infection .
Synthetic Methods and Ring Construction
Recent studies have revealed novel methods for constructing benzofuran rings. For instance:
- Proton quantum tunneling facilitates the construction of benzofuran rings with fewer side reactions and high yield .
Natural Product Sources
Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. These natural sources contribute to the diversity of benzofuran derivatives and their potential applications in drug development .
Structure-Activity Relationship
Understanding the relationship between benzofuran structures and bioactivities is crucial. Researchers continue to explore how specific modifications impact the compound’s efficacy and safety profiles .
Chemical Synthesis and Lead Compound Prospects
Efforts to synthesize benzofuran derivatives and identify lead compounds are ongoing. Researchers aim to harness their biological activities for therapeutic purposes .
Future Directions
Benzofuran compounds, including 5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications . Future research may focus on further exploring the biological activities of these compounds, developing novel methods for their synthesis, and investigating their potential as drug lead compounds .
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives have been found to exhibit significant cell growth inhibitory effects in various types of cancer cells . This suggests that the compound may interact with its targets to inhibit cell growth, although the exact mechanism remains to be elucidated.
Biochemical Pathways
Given the broad range of biological activities exhibited by benzofuran compounds, it is likely that multiple pathways are affected .
Result of Action
Some substituted benzofurans have been found to have dramatic anticancer activities, suggesting that this compound may have similar effects .
Action Environment
It is known that the storage temperature can affect the stability of similar compounds .
properties
IUPAC Name |
5-bromo-7-methoxy-3-(trifluoromethyl)-1-benzofuran |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrF3O2/c1-15-8-3-5(11)2-6-7(10(12,13)14)4-16-9(6)8/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGUDGJJGQBBZSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1OC=C2C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrF3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-7-methoxy-3-(trifluoromethyl)benzofuran |
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